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Compound of Interest

Compound Name: 2-Isobutoxyacetic acid

Cat. No.: B1272503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Isobutoxyacetic acid. The following sections detail the physical and chemical properties,

hazard identification, handling and storage procedures, emergency protocols, and waste

disposal of this compound. This document is intended to supplement, not replace, institutional

safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Isobutoxyacetic acid is

presented in Table 1. This data is essential for understanding the behavior of the chemical

under various laboratory conditions.

Table 1: Physical and Chemical Properties of 2-Isobutoxyacetic Acid
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Property Value Source

Molecular Formula C₆H₁₂O₃ [1][2]

Molecular Weight 132.16 g/mol [3]

CAS Number 24133-46-8 [1][2][3][4]

Appearance Solid

Density 1.024 g/cm³ [1][2][3]

Boiling Point 230.8 °C at 760 mmHg [1][2][3]

Melting Point 32.31 °C (Predicted) [3]

Flash Point 93 °C [1][2][3]

Vapor Pressure 0.0228 mmHg at 25 °C [1][2]

SMILES String CC(C)COCC(O)=O

InChI Key
RJZXMJIGAJFDRS-

UHFFFAOYSA-N

Hazard Identification and Toxicological Profile
2-Isobutoxyacetic acid is classified as an irritant. The primary hazards are associated with

eye, skin, and respiratory system irritation.[3] While specific LD50 and LC50 data for 2-
Isobutoxyacetic acid are not readily available, the Globally Harmonized System (GHS)

classifications indicate its potential for causing serious eye irritation.

Table 2: GHS Hazard Information
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Hazard
Class

GHS
Pictogram

Signal
Word

Hazard
Statement

Precautiona
ry
Statements

Source

Eye Irritation

GHS07

(Exclamation

Mark)

Warning

H319:

Causes

serious eye

irritation.

P305 + P351

+ P338: IF IN

EYES: Rinse

cautiously

with water for

several

minutes.

Remove

contact

lenses, if

present and

easy to do.

Continue

rinsing.

Skin Irritation - -
R38: Irritating

to skin.

S36/37/39:

Wear suitable

protective

clothing,

gloves and

eye/face

protection.

[3]

Respiratory

Irritation
- -

R37: Irritating

to respiratory

system.

S26: In case

of contact

with eyes,

rinse

immediately

with plenty of

water and

seek medical

advice.

[3]
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Note: The toxicological properties of this substance have not been fully investigated.[5] Much of

the available toxicological data relates to the similar compound, 2-Butoxyacetic acid, which is

known to cause hematotoxicity.[6][7] However, direct extrapolation of these effects to 2-
Isobutoxyacetic acid is not appropriate without specific studies.

Experimental Protocols and Handling
Due to the lack of specific experimental safety protocols for 2-Isobutoxyacetic acid in the

searched literature, the following guidelines are based on general best practices for handling

corrosive and irritant organic acids.

Engineering Controls
Work with 2-Isobutoxyacetic acid should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for each specific procedure. However, as a minimum,

the following PPE is recommended:

Eye and Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Lab coat and closed-toe

shoes are mandatory.

Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

General Handling Procedures
Avoid contact with eyes, skin, and clothing.

Do not breathe dust, vapor, mist, or gas.
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Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[8]

Emergency Procedures
First Aid Measures
The following diagram outlines the initial response to an exposure to 2-Isobutoxyacetic acid.

Exposure Route Immediate Action

Medical Attention

Eye Contact Rinse with water for
 at least 15 minutes.

Skin Contact Wash with soap and
 plenty of water.

Inhalation Move to fresh air.

Ingestion Rinse mouth.
 Do NOT induce vomiting.

Seek immediate
 medical attention.

Click to download full resolution via product page

Caption: First aid procedures for 2-Isobutoxyacetic acid exposure.

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[8]
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Specific Hazards: Hazardous decomposition products include carbon monoxide and carbon

dioxide.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
The logical workflow for handling a spill of 2-Isobutoxyacetic acid is depicted below.
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Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
 suitable, closed container

Decontaminate spill area

Dispose of waste in accordance
 with regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a 2-Isobutoxyacetic acid spill.

Stability and Reactivity
Chemical Stability: Stable under normal storage conditions.[8]

Conditions to Avoid: Incompatible materials and excess heat.[5]
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Incompatible Materials: Strong oxidizing agents.[8]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[8]

Disposal Considerations
Waste material should be disposed of in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety guide. Always refer to the Safety Data Sheet (SDS) provided by the

manufacturer and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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